![molecular formula C13H15NO B1324203 7-Oxo-7-phenylheptanenitrile CAS No. 39755-14-1](/img/structure/B1324203.png)
7-Oxo-7-phenylheptanenitrile
Overview
Description
7-Oxo-7-phenylheptanenitrile is a chemical compound used in scientific research . Its unique properties make it suitable for various applications, such as drug synthesis and material science.
Physical And Chemical Properties Analysis
The physical and chemical properties of 7-Oxo-7-phenylheptanenitrile include a density of 1.1±0.1 g/cm3, boiling point of 396.0±25.0 °C at 760 mmHg, vapour pressure of 0.0±1.0 mmHg at 25°C, enthalpy of vaporization of 68.2±3.0 kJ/mol, flash point of 207.4±19.7 °C, and index of refraction of 1.528 .Scientific Research Applications
Building Blocks in Chemical Synthesis
“7-Oxo-7-phenylheptanenitrile” is used as a building block in chemical synthesis . It’s a readily available screening compound that can be procured for scientific research .
Drug Synthesis
This compound has unique properties that make it suitable for various applications, such as drug synthesis . It can be used in the development and production of pharmaceutical drug therapies .
Material Science
“7-Oxo-7-phenylheptanenitrile” also finds its application in the field of material science. Its unique properties can be leveraged in the development of new materials .
Life Science Research
This compound is used in life science research . Whether you work in cell biology, genomics, proteomics, or other fields, “7-Oxo-7-phenylheptanenitrile” can be a valuable resource .
Chromatography and Mass Spectrometry
In the field of analytical chemistry, “7-Oxo-7-phenylheptanenitrile” can be used in chromatography and mass spectrometry .
Advanced Battery Science
“7-Oxo-7-phenylheptanenitrile” can also be used in advanced battery science . Its unique properties can contribute to the development of high-performance batteries .
Safety and Hazards
properties
IUPAC Name |
7-oxo-7-phenylheptanenitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO/c14-11-7-2-1-6-10-13(15)12-8-4-3-5-9-12/h3-5,8-9H,1-2,6-7,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXMMCBBHGTZCKS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CCCCCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50642191 | |
Record name | 7-Oxo-7-phenylheptanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50642191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39755-14-1 | |
Record name | 7-Oxo-7-phenylheptanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50642191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.